Cas no 2171876-34-7 (2-(5-{(benzyloxy)carbonylamino}spiro2.5octan-5-yl)acetic acid)

• Product Name: 2-(5-{(benzyloxy)carbonylamino}spiro2.5octan-5-yl)acetic acid
• CAS No: 2171876-34-7
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 6299083
• PubChem ID: 165806139
• Update Time: 2025-05-19

2-(5-{(benzyloxy)carbonylamino}spiro2.5octan-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{(benzyloxy)carbonylamino}spiro2.5octan-5-yl)acetic acid
• EN300-1285912
• 2171876-34-7
• 2-(5-{[(benzyloxy)carbonyl]amino}spiro[2.5]octan-5-yl)acetic acid

• Inchi： 1S/C18H23NO4/c20-15(21)11-18(8-4-7-17(13-18)9-10-17)19-16(22)23-12-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2,(H,19,22)(H,20,21)
• InChI Key： MCCTYVUQVRDXLV-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC2(C1)CC2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 317.16270821g/mol
• Monoisotopic Mass: 317.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(5-{(benzyloxy)carbonylamino}spiro2.5octan-5-yl)acetic acid

2-(5-{(Benzyloxy)carbonylamino}spiro[2.5]octan-5-yl)acetic Acid: A Comprehensive Overview

The compound 2-(5-{(benzyloxy)carbonylamino}spiro[2.5]octan-5-yl)acetic acid, with CAS No. 2171876-34-7, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a bicyclic framework with an acetic acid moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis.

The spiro[2.5]octane core of this molecule is a key structural feature that contributes to its stability and bioavailability. Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The presence of the (benzyloxy)carbonylamino group further enhances the compound's functionality, enabling it to participate in a wide range of chemical reactions and interactions.

One of the most exciting developments involving this compound is its potential application in the design of peptide-based drugs. The benzyloxy carbonyl (Cbz) group is a well-known protecting group in peptide synthesis, and its inclusion in this molecule suggests that it could serve as a versatile building block for constructing more complex peptide structures. Researchers have demonstrated that such compounds can be used to create bioactive molecules with tailored pharmacokinetic properties, making them ideal candidates for therapeutic interventions.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in the development of anti-cancer agents. Recent studies have shown that spirocyclic compounds can exhibit selective cytotoxicity against cancer cells, making them valuable leads for anti-tumor drug discovery. The integration of the acetic acid moiety into the spirocyclic framework may further enhance the compound's ability to target specific cellular pathways involved in cancer progression.

The synthesis of 2-(5-{(benzyloxy)carbonylamino}spiro[2.5]octan-5-yl)acetic acid involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The construction of the spirocyclic core typically requires precise control over reaction conditions to ensure the formation of the desired stereochemistry. The introduction of the benzyloxy carbonyl group is achieved through a nucleophilic substitution reaction, which is facilitated by the presence of appropriate activating agents.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided critical insights into the compound's molecular structure, purity, and stability under various conditions. Such data are essential for ensuring the reliability of experimental results and for guiding further research into its potential applications.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution properties, which are critical for its potential use as an orally administered drug. However, further research is needed to fully understand its metabolic pathways and elimination mechanisms in vivo. These studies will be instrumental in determining whether this compound can be developed into a clinically relevant therapeutic agent.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound's properties. Molecular modeling studies have provided valuable insights into its conformational flexibility, binding affinity to target proteins, and potential for inducing specific biological responses. Such computational approaches are increasingly being used to complement experimental work, thereby accelerating the drug discovery process.

In conclusion, 2-(5-{(benzyloxy)carbonylamino}spiro[2.5]octan-5-yl)acetic acid represents a compelling example of how complex organic molecules can be harnessed for innovative applications in medicine and chemistry. Its unique structural features, coupled with recent advances in synthetic and analytical techniques, position it as a promising lead compound for future research and development efforts.